N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bisspiro[2.3]hexane-1-carboxamide

• IUPAC Name: N-[2-methyl-4-[3-methyl-4-(spiro[2.3]hexane-2-carbonylamino)phenyl]phenyl]spiro[2.3]hexane-2-carboxamide
• InChI: InChI=1S/C28H32N2O2/c1-17-13-19(5-7-23(17)29-25(31)21-15-27(21)9-3-10-27)20-6-8-24(18(2)14-20)30-26(32)22-16-28(22)11-4-12-28/h5-8,13-14,21-22H,3-4,9-12,15-16H2,1-2H3,(H,29,31)(H,30,32)
• InChI Key: PGFNSSJSVQWIOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C3CC34CCC4)C)NC(=O)C5CC56CCC6
• Molecular Formula: C28H32N2O2
• Molecular Weight: 428.6 g/mol

Description

The compound of interest belongs to a class of compounds known for their complex molecular architecture, incorporating spiro, biphenyl, and carboxamide functional groups. These structural features are often associated with unique chemical and physical properties, making them subjects of interest in materials science and organic chemistry.

Synthesis Analysis

Research on related compounds has focused on the synthesis of polyamides with spirobifluorene and biphenyl units, aiming at materials with enhanced solubility and thermal stability. Wu and Shu (2003) reported on aromatic polyamides derived from 2,2′‐bis(4‐carboxyphenoxy)‐9,9′‐spirobifluorene, highlighting the influence of the spiro segment in restricting chain packing and enhancing material properties (Wu & Shu, 2003).

Scientific Research Applications

Polymeric Applications

Synthesis and Properties of Polyamides

• A study highlighted the synthesis of novel polyamides using a hexamethylspirobichroman unit-containing dicarboxylic acid. These polyamides demonstrated noncrystalline characteristics, were soluble in organic solvents like N,N-dimethylacetamide (DMAc), and could be cast into films with good mechanical and thermal properties, indicating potential for advanced material applications (Hsiao & Yang, 1997).

Soluble Aromatic Polyamides

• Another research focused on the synthesis of aromatic polyamides derived from bis(ether carboxylic acid), showcasing enhanced solubility and high thermal stability. This suggests their utility in high-performance applications where materials' resistance to heat is crucial (Wu & Shu, 2003).

Electrochromic and Electrofluorescent Materials

• The development of electroactive polyamides incorporating bis(diphenylamino)-fluorene units was reported, exhibiting remarkable solubility, thermal stability, and reversible electrochromic characteristics. Such materials are promising for applications in smart windows and displays due to their color-changing properties upon electrical stimulus (Sun et al., 2016).